![molecular formula C4H4BrNO2S2 B2373370 4-Bromothiophene-2-sulfonamide CAS No. 214342-79-7](/img/structure/B2373370.png)
4-Bromothiophene-2-sulfonamide
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Overview
Description
4-Bromothiophene-2-sulfonamide is an organosulfur compound with the molecular formula C4H4BrNO2S2. It contains a bromothiophene group, which consists of a thiophene ring (a five-membered ring with four carbon atoms and one sulfur atom) substituted with a bromine atom .
Synthesis Analysis
The synthesis of this compound can be achieved through various methods. One approach involves the use of organometallic polycondensation strategies, such as nickel-catalyzed Kumada catalyst-transfer polycondensation, nickel-catalyzed deprotonative cross-coupling polycondensation, and palladium-catalyzed Suzuki–Miyaura and Migita–Kosugi–Stille couplings . Direct arylation polymerization (DArP) protocol has also shown potential for the synthesis of this compound .Molecular Structure Analysis
The molecular structure of this compound consists of a central sulfur atom, which is part of the sulfonamide group (-SO2NH2), attached to a bromothiophene ring. The sulfur atom is tetrahedrally coordinated, with the four groups around it being a bromine atom, a nitrogen atom (part of the sulfonamide group), and two oxygen atoms (also part of the sulfonamide group) .Chemical Reactions Analysis
This compound can undergo various chemical reactions. For instance, it can act as a sulfonylating, sulfenylating, or sulfinylating reagent, depending on the reaction conditions . It can also undergo nucleophilic vinylic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular weight (242.12 g/mol), its physical state at room temperature (solid), and its storage temperature (room temperature) .Scientific Research Applications
Synthesis and Biological Applications
4-Bromothiophene-2-sulfonamide has been utilized in the synthesis of various compounds with biological activity. For example, it has been involved in the facile synthesis of 5-aryl-thiophenes bearing the sulfonamide moiety, which exhibited potent urease inhibition and hemolytic activities (Noreen et al., 2017). Additionally, derivatives of this compound, such as 5-chlorothiophene-2-sulfonamide and 4,5-dichlorothiophene-3-sulfonamide, were synthesized and characterized, demonstrating its versatility in organic synthesis (Rozentsveig et al., 2007).
Partitioning and Solubilization Studies
Studies have also focused on the partitioning of thiophene derivatives, including this compound, in various media. These studies provide insights into the solubilization and interaction of these compounds in different environments, which is crucial for understanding their behavior in biological systems (Saeed et al., 2017).
Antiviral Activity
In the field of antiviral research, derivatives of thiophene sulfonamides have been synthesized and shown to possess anti-tobacco mosaic virus activity. This highlights the potential of this compound derivatives in the development of new antiviral agents (Chen et al., 2010).
Tautomerism in Sulfonamide Derivatives
Further research has been conducted on the tautomerism of sulfonamide derivatives, including those containing this compound. Understanding these tautomeric forms is crucial for drug design and the development of pharmaceuticals (Branowska et al., 2022).
Catalysis and Polymerization
This compound has also found applications in catalysis. For instance, its use in aqueous palladium-catalyzed direct arylation polymerization demonstrates its utility in advanced materials science (Lin et al., 2020).
Photophysical Studies
The effects of substituents on the photophysical properties of this compound derivatives have been investigated, contributing to our understanding of their properties in various applications, including in the field of photophysics and photochemistry (Bozkurt et al., 2016).
Mechanism of Action
Mode of Action
The compound interacts with its targets, hCA-I and hCA-II, by inhibiting their activity . The sulfonamide and thiophene moieties of the compound play a significant role in this inhibition . The compound inhibits the enzymes by interacting out of the catalytic active site .
Biochemical Pathways
The inhibition of carbonic anhydrase enzymes affects the biochemical pathways related to pH and fluid balance in the body
Result of Action
The inhibition of hCA-I and hCA-II by 4-Bromothiophene-2-sulfonamide can lead to changes in pH and fluid balance in the body . The specific molecular and cellular effects of this action are subject to ongoing research.
Safety and Hazards
The safety and hazards associated with 4-Bromothiophene-2-sulfonamide are indicated by the GHS07 pictogram . The compound may be harmful if swallowed, may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Appropriate precautions should be taken when handling this compound.
Properties
IUPAC Name |
4-bromothiophene-2-sulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4BrNO2S2/c5-3-1-4(9-2-3)10(6,7)8/h1-2H,(H2,6,7,8) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZQCSQKZJCIDSA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC=C1Br)S(=O)(=O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4BrNO2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.1 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
214342-79-7 |
Source
|
Record name | 4-bromothiophene-2-sulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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